3,4,5-TrifluorobenZylZinc chloride

• IUPAC Name: chlorozinc(1+);1,2,3-trifluoro-5-methanidylbenzene
• InChI: InChI=1S/C7H4F3.ClH.Zn/c1-4-2-5(8)7(10)6(9)3-4;;/h2-3H,1H2;1H;/q-1;;+2/p-1
• InChI Key: SFIPPOUKNDWQIZ-UHFFFAOYSA-M
• Canonical SMILES: [CH2-]C1=CC(=C(C(=C1)F)F)F.Cl[Zn+]
• Molecular Formula: C7H4ClF3Zn
• Molecular Weight: 245.9 g/mol

Description

3,4,5-Trifluorobenzylzinc chloride is an organometallic reagent featuring a benzyl group substituted with fluorine atoms at the 3rd, 4th, and 5th positions, bonded to a zinc chloride moiety. This compound is primarily utilized in cross-coupling reactions, such as Negishi coupling, to introduce fluorinated benzyl groups into organic frameworks. The electron-withdrawing nature of the trifluoromethyl group enhances the stability of the organozinc intermediate, facilitating efficient transmetalation and improving reaction yields in synthetic chemistry. Its air-sensitive nature necessitates handling under inert atmospheres, typical of organozinc reagents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,4,5-TrifluorobenZylZinc chloride typically involves the reaction of 3,4,5-trifluorobenzyl chloride with zinc in the presence of a suitable solvent. One common method is to use a Grignard reagent, where 3,4,5-trifluorobenzyl chloride reacts with magnesium to form 3,4,5-trifluorobenzylmagnesium chloride, which is then treated with zinc chloride to yield 3,4,5-TrifluorobenZylZinc chloride.

Industrial Production Methods

Industrial production of 3,4,5-TrifluorobenZylZinc chloride follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions, such as temperature, solvent choice, and reaction time, to ensure high yield and purity. The use of continuous flow reactors and automation can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

3,4,5-TrifluorobenZylZinc chloride undergoes various types of chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the benzyl group is replaced by other nucleophiles.

Coupling Reactions: It is commonly used in cross-coupling reactions, such as the Negishi coupling, to form carbon-carbon bonds with organic halides.

Common Reagents and Conditions

Nucleophiles: Common nucleophiles used in substitution reactions include amines, alcohols, and thiols.

Catalysts: Palladium or nickel catalysts are often employed in coupling reactions to facilitate the formation of carbon-carbon bonds.

Solvents: Typical solvents include tetrahydrofuran (THF), diethyl ether, and dichloromethane.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, in a Negishi coupling reaction, the product would be a new carbon-carbon bond between the benzyl group and the organic halide.

Scientific Research Applications

3,4,5-TrifluorobenZylZinc chloride has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis for the formation of complex molecules through coupling reactions.

Biology: It can be employed in the synthesis of biologically active compounds, such as pharmaceuticals and agrochemicals.

Medicine: Its derivatives are investigated for potential therapeutic applications, including as intermediates in the synthesis of drugs.

Industry: It is used in the production of specialty chemicals and materials with unique properties, such as fluorinated polymers.

Mechanism of Action

The mechanism of action of 3,4,5-TrifluorobenZylZinc chloride in chemical reactions involves the transfer of the benzyl group to a target molecule. The zinc atom acts as a Lewis acid, facilitating the formation of a new bond between the benzyl group and the nucleophile or electrophile. The presence of fluorine atoms enhances the reactivity and stability of the compound, making it a valuable reagent in various synthetic applications.

Comparison with Similar Compounds

Substituent Position Effects: 2,4,5-Trifluorobenzyl Derivatives

The oxime derivative TFOBO (2-((2,4,5-trifluorobenzyl)oxy)benzaldehyde oxime) from shares a trifluorobenzyl backbone but differs in fluorine substitution (2,4,5 vs. 3,4,5) and functional groups. TFOBO exhibits pro-apoptotic activity in myeloid leukemia cells by modulating reactive oxygen species (ROS) and NADPH oxidase . The positional arrangement of fluorine atoms in TFOBO influences its bioactivity, as the 2,4,5-substitution pattern optimizes ROS generation and mitochondrial membrane depolarization. In contrast, 3,4,5-Trifluorobenzylzinc chloride’s substitution pattern likely enhances electronic effects for cross-coupling reactivity rather than biological activity.

Property	3,4,5-Trifluorobenzylzinc Chloride	TFOBO (2,4,5-Trifluorobenzyl Derivative)
Primary Use	Organometallic reagent	Bioactive molecule (apoptosis inducer)
Substituent Position	3,4,5-F3	2,4,5-F3
Key Reactivity	Cross-coupling reactions	ROS modulation, caspase activation
Stability	Air-sensitive, inert handling	Stable under physiological conditions

Halogen-Substituted Benzoyl Chlorides: 2,3,4-Trichloro-5-Fluorobenzoyl Chloride

The compound 2,3,4-Trichloro-5-fluorobenzoyl chloride () replaces fluorine with chlorine at multiple positions and features a benzoyl chloride group. Chlorine’s stronger electron-withdrawing effect increases electrophilicity, making it reactive in nucleophilic acyl substitutions (e.g., esterifications). In contrast, 3,4,5-Trifluorobenzylzinc chloride acts as a nucleophile in cross-couplings. The molecular weight of the trichloro derivative (227.43 g/mol) is higher than typical fluorinated benzylzinc reagents due to chlorine’s atomic mass, impacting solubility and reactivity .

Trifluoromethanesulfonyl Chloride

Trifluoromethanesulfonyl chloride () is a sulfonyl chloride with a trifluoromethyl group. Its low boiling point (29–32°C) and high density (1.583 g/mL) reflect its volatility and compact structure . Unlike 3,4,5-Trifluorobenzylzinc chloride, it participates in sulfonylation reactions, forming sulfonate esters or amides. The absence of a benzyl-zinc bond limits its utility in metal-mediated couplings.